Cas no 1782908-56-8 (4-(Thiophen-2-YL)pyridine-2-carbonitrile)

• Product Name: 4-(Thiophen-2-YL)pyridine-2-carbonitrile
• CAS No: 1782908-56-8
• MF: C₁₀H₆N₂S
• MW: 186.233040332794
• MDL: MFCD28166384
• CID: 4613858
• Update Time: 2025-06-09

4-(Thiophen-2-YL)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(THIOPHEN-2-YL)PYRIDINE-2-CARBONITRILE
• 4-thiophen-2-ylpyridine-2-carbonitrile
• 4-(Thiophen-2-YL)pyridine-2-carbonitrile

• MDL： MFCD28166384
• Inchi： 1S/C10H6N2S/c11-7-9-6-8(3-4-12-9)10-2-1-5-13-10/h1-6H
• InChI Key： RZLDPMULBSAQDQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 2.2
• Topological Polar Surface Area: 64.9

Additional information on 4-(Thiophen-2-YL)pyridine-2-carbonitrile

4-(Thiophen-2-YL)pyridine-2-carbonitrile: A Versatile Compound with Potential Applications in Medicinal Chemistry

4-(Thiophen-2-YL)pyridine-2-carbonitrile (CAS No. 1782908-56-8) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in medicinal chemistry. This compound, characterized by its thiophene and pyridine moieties, exhibits a range of biological activities that make it a valuable candidate for drug discovery and development.

The molecular formula of 4-(Thiophen-2-YL)pyridine-2-carbonitrile is C₁₁H₇N₃S, with a molecular weight of approximately 209.26 g/mol. The presence of the thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, and the pyridine ring, a six-membered aromatic heterocycle containing nitrogen, imparts distinct chemical properties to this compound. The cyano group (-CN) further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of 4-(Thiophen-2-YL)pyridine-2-carbonitrile in various therapeutic areas. One notable application is its use as a scaffold for the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 4-(Thiophen-2-YL)pyridine-2-carbonitrile has also shown promise in the treatment of neurodegenerative diseases. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of this compound can cross the blood-brain barrier and exhibit neuroprotective effects by modulating oxidative stress and reducing neuroinflammation. These findings suggest that 4-(Thiophen-2-YL)pyridine-2-carbonitrile-based compounds could be developed into novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 4-(Thiophen-2-YL)pyridine-2-carbonitrile has also been explored in the context of cancer therapy. Research conducted at the National Cancer Institute has shown that this compound and its derivatives can selectively inhibit cancer cell growth by targeting specific signaling pathways involved in cell proliferation and survival. For instance, one study found that a derivative of 4-(Thiophen-2-YL)pyridine-2-carbonitrile exhibited significant antiproliferative activity against human breast cancer cells by downregulating the expression of key oncogenes.

The synthetic accessibility of 4-(Thiophen-2-YL)pyridine-2-carbonitrile is another factor that contributes to its appeal in medicinal chemistry. Various synthetic routes have been reported for the preparation of this compound, including metal-catalyzed coupling reactions and multicomponent reactions. These methods allow for efficient and scalable synthesis, making it feasible to produce large quantities for preclinical and clinical studies.

In conclusion, 4-(Thiophen-2-YL)pyridine-2-carbonitrile (CAS No. 1782908-56-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive scaffold for the development of novel therapeutic agents targeting inflammation, neurodegenerative diseases, and cancer. Ongoing research continues to uncover new insights into the mechanisms underlying its biological effects, further solidifying its position as a valuable tool in drug discovery and development.